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Compound of Interest

Compound Name: 4-Bromo-2,6-difluoroaniline

Cat. No.: B033399

An In-depth Technical Guide to the Safety and Handling of 4-Bromo-2,6-difluoroaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Bromo-2,6-
difluoroaniline (CAS No. 67567-26-4), a versatile building block in pharmaceutical and
chemical synthesis.[1][2][3] Adherence to these guidelines is crucial for ensuring a safe
laboratory environment.

Chemical and Physical Properties

4-Bromo-2,6-difluoroaniline is a tri-halogenated aniline derivative.[2] It appears as a white to
brown crystalline powder or solid.[3][4][5][6] While stable under recommended storage
conditions, it may react with strong oxidizing agents, acids, and bases.[4][5][7]

Table 1: Physical and Chemical Properties of 4-Bromo-2,6-difluoroaniline
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Property Value Source(s)
1213BI4151elr7181e1oit
P 67567-26.4 [LI21B1AINeI7 81N 0][11]
[12]
Molecular Formula CeH4BrFz2N [4105161[9]
Molecular Weight 208.01 g/mol [1112]19]
White to brown crystalline
Appearance _ [31[41[5][6]
powder/solid
Melting Point 63-65 °C [41516][11][12]
Boiling Point 188.2 + 35.0 °C (Predicted) [5]
Density 1.788 + 0.06 g/cm3 (Predicted) [1][5]
Sparingly soluble in water;
Solubility soluble in most organic [3][5]
solvents.[3][5]
Stable under recommended
Stability storage conditions.[4][5] Air [4115][10]

sensitive.[10]

Incompatibilities

Strong oxidizing agents, strong

acids, strong bases.[3][7]

[3]7]

Hazard Identification and Classification

This chemical is classified as hazardous. It is harmful if swallowed, inhaled, or in contact with

skin. It is also known to cause skin and serious eye irritation and may lead to respiratory

irritation.[7][8][10]

Table 2: GHS Hazard Classification for 4-Bromo-2,6-difluoroaniline
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Source: Multiple Safety Data Sheets[4][7][8][9]
Signal Word: Warning[8][9][12]

Experimental Protocols for Safe Handling
Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
[41[8][13]

o Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.[1][4][13]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling this compound.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source(s)

Tightly fitting safety goggles
Eye/Face Protection with side-shields conforming to  [1][4][8]
EN 166 (EU) or NIOSH (US).

Impervious, fire/flame-resistant
) ] clothing. Handle with chemical-
Skin Protection ) ) [1114118]
resistant gloves (inspected

prior to use).

If exposure limits are exceeded

or irritation is experienced, use
Respiratory Protection a full-face respirator with an [41[8]

appropriate cartridge (e.qg.,

N95 or P2).

General Handling Procedures

e Avoid contact with skin, eyes, and clothing.[7][8]

Avoid the formation of dust and aerosols.[7][8][14]

Do not eat, drink, or smoke in areas where the chemical is handled.[4][7][8]

Wash hands thoroughly after handling and before breaks.[4][7][8]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[8]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7][8]

o Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[31[7]

o Store locked up.[7][8][14]

Emergency Procedures
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First Aid Measures

Immediate medical attention is crucial in case of exposure.

Table 4: First Aid Protocols for 4-Bromo-2,6-difluoroaniline Exposure

Exposure Route

First Aid Procedure

Source(s)

Inhalation

Move the victim to fresh air. If
breathing is difficult, give

oxygen. If not breathing, give
artificial respiration. Consult a

doctor immediately.

[417][8][14]

Skin Contact

Immediately take off
contaminated clothing. Wash
off with soap and plenty of
water for at least 15 minutes.

Consult a doctor.

[718][14]

Eye Contact

Rinse cautiously with water for
at least 15 minutes, also under
the eyelids. Remove contact
lenses, if present and easy to
do. Continue rinsing. Get

medical attention.

[A107][8][14]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

[71(8][14][15]

Accidental Release Measures

e Personal Precautions: Evacuate personnel to safe areas. Use personal protective

equipment, including chemical-impermeable gloves and a respirator. Avoid breathing dust

and vapors.[8][14]
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o Containment and Cleanup: Sweep up the spilled substance while avoiding dust generation.
Collect the material in a suitable, closed container for disposal. Use spark-proof tools and
explosion-proof equipment.[4][8]

o Environmental Precautions: Prevent the substance from entering drains.[7]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]
[14]

o Specific Hazards: Hazardous combustion products may include carbon oxides, nitrogen
oxides, hydrogen fluoride, and hydrogen bromide gas.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective clothing.[4][8]

Toxicological and Disposal Information
Toxicological Data

Detailed quantitative toxicological data for 4-Bromo-2,6-difluoroaniline is limited. The primary
hazards are based on its classification as an acute toxin and irritant.[4][7][8]

Disposal Considerations

Dispose of contents and containers in accordance with local, state, and national regulations.[4]
[8] Disposal should be handled by an accredited disposal contractor.[4]

Visual Safety Guides

The following diagrams illustrate key safety and emergency workflows.
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Workflow for Handling 4-Bromo-2,6-difluoroaniline

Preparation

Review SDS

l

Ensure Engineering Controls are Functional
(Fume Hood, Eyewash, Shower)

'

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Hanglling

Work in a Ventilated Area
(Fume Hood)

A /

Avoid Dust Formation

A 4

Use Non-Sparking Tools

ost-Experiment

Storage & Disposal

Store in Tightly Closed Container

i

Store in Cool, Dry, Ventilated Area

v

Dispose via Approved Waste Facility

Click to download full resolution via product page

Caption: General Handling Workflow
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Emergency Response to Exposure

Exposure Occurs

Immediate Actions
Remove Contaminated Clothing. Rinse with Water (15 min).
Wash with Soap & Water (15 min). Remove Contact Lenses.

Seek Immediate
Medical Attention

Move to Fresh Air. Rinse Mouth.
Provide Oxygen if Needed. Do NOT Induce Vomiting.

Click to download full resolution via product page

Caption: First Aid for Exposure
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Spill Response Protocol

Spill Detected

Contain Spill
(Avoid Dust Generation)

Collect with Non-Sparking Tools
into a Closed Container

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Accidental Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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